Cas no 14711-63-8 (2-Hydroxypentamethylene Sulfide)

• Product Name: 2-Hydroxypentamethylene Sulfide
• CAS No: 14711-63-8
• MF: C₅H₁₀OS
• MW: 118.197300434113
• CID: 824847
• PubChem ID: 14959631
• Update Time: 2025-05-27

2-Hydroxypentamethylene Sulfide Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxypentamethylene Sulfide
• thian-2-ol
• 2H-Thiopyran-2-ol,tetrahydro
• 5-mercapto-pentanal cyclomonothiohemiacetal
• HPMS
• Tetrahydro-2H-thiopyran-2-ol
• tetrahydro-thiopyran-2-ol
• DTXSID70566103
• tetrahydrothiopyranol
• SCHEMBL971357
• 2H-Thiopyran-2-ol, tetrahydro-
• starbld0039416
• 14711-63-8
• AKOS006278677
• J-008313

• Inchi： 1S/C5H10OS/c6-5-3-1-2-4-7-5/h5-6H,1-4H2
• InChI Key： LYNLMSYCBSCQEF-UHFFFAOYSA-N
• SMILES： S1CCCCC1O

Computed Properties

• Exact Mass: 118.04500
• Monoisotopic Mass: 118.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 45.53000
• LogP: 1.22190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 2-Hydroxypentamethylene Sulfide

Recent Advances in the Study of 2-Hydroxypentamethylene Sulfide (CAS: 14711-63-8)

2-Hydroxypentamethylene Sulfide (CAS: 14711-63-8) is a sulfur-containing organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in drug discovery, particularly in the development of novel anti-inflammatory and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in medicine.

One of the key advancements in the study of 2-Hydroxypentamethylene Sulfide is its synthesis via novel catalytic methods. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient, one-pot synthesis route using palladium-catalyzed thiolation, which significantly improved yield and purity compared to traditional methods. The researchers also noted the compound's stability under physiological conditions, making it a promising candidate for further pharmaceutical development.

In terms of biological activity, recent in vitro studies have revealed that 2-Hydroxypentamethylene Sulfide exhibits potent inhibitory effects against several pathogenic bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and membrane potential assays. These findings were published in a 2024 issue of Antimicrobial Agents and Chemotherapy, suggesting potential applications in addressing antibiotic resistance.

Furthermore, preclinical studies have investigated the compound's anti-inflammatory properties. Research conducted at the University of Tokyo in 2023 demonstrated that 2-Hydroxypentamethylene Sulfide can effectively suppress pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The study proposed that the compound's sulfur moiety plays a crucial role in its interaction with key inflammatory pathways, particularly the NF-κB signaling cascade.

From a pharmaceutical development perspective, recent pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profile. A 2024 publication in Drug Metabolism and Disposition reported favorable oral bioavailability and tissue distribution patterns in rodent models, with particular accumulation in inflammatory tissues. These properties make 2-Hydroxypentamethylene Sulfide an attractive candidate for oral formulation development.

Despite these promising findings, challenges remain in the clinical translation of 2-Hydroxypentamethylene Sulfide. Current research gaps include the need for more comprehensive toxicity studies and optimization of its synthetic route for large-scale production. Several pharmaceutical companies have initiated patent filings related to derivatives of this compound, indicating growing commercial interest in its therapeutic potential.

In conclusion, recent research on 2-Hydroxypentamethylene Sulfide (CAS: 14711-63-8) has significantly advanced our understanding of its chemical properties and biological activities. The compound shows particular promise in addressing two major healthcare challenges: antibiotic resistance and chronic inflammation. Future research directions should focus on structure-activity relationship studies to optimize its therapeutic profile and accelerate its transition into clinical development.